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Compound of Interest

Compound Name: 1-Boc-4-(aminomethyl)piperidine

Cat. No.: B134491 Get Quote

Essential Safety and Handling Guide for 1-Boc-
4-(aminomethyl)piperidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Boc-4-
(aminomethyl)piperidine (CAS No. 144222-22-0). Adherence to these protocols is essential

for ensuring a safe laboratory environment and minimizing exposure risks. This chemical is

classified as hazardous and can cause severe skin burns, serious eye damage, and respiratory

irritation.[1][2][3]

Immediate Safety and Hazard Summary
Proper personal protective equipment (PPE) is the first line of defense against the hazards

associated with 1-Boc-4-(aminomethyl)piperidine. The following table summarizes the

mandatory PPE and key safety considerations.
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Hazard Required PPE Key Considerations

Skin Corrosion/Irritation

Chemical-resistant gloves

(Nitrile or Neoprene

recommended), lab coat, and

closed-toe shoes.[4][5]

Standard disposable gloves

may not offer sufficient

protection; consider double-

gloving for enhanced safety.[6]

Ensure complete body

coverage.

Serious Eye Damage/Irritation
Chemical splash goggles and

a face shield.[4][5]

A face shield must be worn in

conjunction with goggles to

provide full facial protection

from splashes.[5]

Respiratory Irritation

Use only in a well-ventilated

area or under a chemical fume

hood.[1][3] If ventilation is

inadequate, a NIOSH-

approved respirator with an

appropriate cartridge is

necessary.[1][6]

Avoid inhaling vapors, mists, or

sprays.[1][2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Before handling, ensure that an eyewash station and safety shower are readily accessible.[1]

Always work within a certified chemical fume hood to minimize inhalation exposure.[1][7]

Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated

area designated for corrosive materials.[1][2]

Avoid contact with strong oxidizing agents and strong acids.[1]

2. Handling the Chemical:

Wear all required PPE as outlined in the table above.
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Avoid direct contact with the skin, eyes, and clothing.[1]

Do not breathe in mist, vapors, or spray.[1]

Use spark-proof tools and avoid sources of ignition.[3]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove and

wash contaminated clothing before reuse. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][2]

Disposal Plan
Proper disposal of 1-Boc-4-(aminomethyl)piperidine and its containers is crucial to prevent

environmental contamination.

Chemical Waste: Dispose of this chemical as hazardous waste through an approved waste

disposal plant.[1] Do not empty into drains.[1][7]

Contaminated Materials: Any materials contaminated with this chemical, such as absorbents,

gloves, and lab coats, should be collected in a sealed, labeled container and disposed of as

hazardous waste.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste.

Experimental Workflow
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The following diagram illustrates the standard workflow for safely handling 1-Boc-4-
(aminomethyl)piperidine in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for handling 1-Boc-4-(aminomethyl)piperidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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